Cas no 507472-18-6 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid)
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
- FMOC-(S)-3-AMINO-3-(3-BROMO-PHENYL)-PROPIONIC ACID
- Fmoc-(S)-3-Amino-3-(3-bromophenyl)-propionic acid
- FMOC-(S)-3-AMINO-3-(3-BROMOPHENYL)PROPIONIC ACID,
- (S)-3-(3-BROMO-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
- (S)-3-(9-FLUORENYLMETHOXYCARBONYLAMINO)-3-(3-BROMO-PHENYL)-PROPIONIC ACID
- FMOC-(S)-3-AMINO-3-(3-BROMO-PHENYL)-PROPANOIC ACID
- Fmoc-3-Bromo-L-b-phenylalanine
- Fmoc-b-Phe(3-Br)-OH
- FMOC-D-PHG(3-BR)-(C*CH2)OH
- Fmoc-(R)-3-Amino-3-(3-bromophenyl)-propionic acid
- Fmoc-?-Phe(3-Br)-OH
- (3S)-3-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid
- Fmoc-S-3-Amino-3-(3-bromo-phenyl)-propionic acid
- 7019AB
- AB15329
- AX8130773
- TL80073824
- Fmoc
- MFCD03428000
- AC-22016
- (I(2)S)-3-Bromo-I(2)-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenepropanoic acid
- A50469
- Fmoc-(S)-3-amino-3-(3-bromophenyl)propionic acid
- AKOS016843775
- CS-0149802
- (3S)-3-(3-BROMOPHENYL)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
- Fmoc-L-3-amino-3-(3-bromophenyl)-propionic acid
- EN300-385325
- 507472-18-6
- (3S)-3-(3-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- PS-12383
- DTXSID201140194
- Fmoc-(S)-3-amino-3-(3-bromo-phenyl)-propionic acid, AldrichCPR
-
- MDL: MFCD03428000
- Inchi: 1S/C24H20BrNO4/c25-16-7-5-6-15(12-16)22(13-23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1
- InChI Key: KGNRGFVZQISFCT-QFIPXVFZSA-N
- SMILES: BrC1=CC=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 465.05800
- Monoisotopic Mass: 465.05757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 4.8
Experimental Properties
- Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
- PSA: 75.63000
- LogP: 5.89450
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193609-5g |
(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 95% | 5g |
$777 | 2021-06-09 | |
| Alichem | A019122224-1g |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 95% | 1g |
$241.92 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX124-50mg |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 98% | 50mg |
251.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX124-200mg |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 98% | 200mg |
630.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S48740-100mg |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 98% | 100mg |
¥389.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S48740-250mg |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 98% | 250mg |
¥589.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S48740-1g |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 98% | 1g |
¥1476.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F906934-1g |
Fmoc-L-3-Amino-3-(3-bromophenyl)-propionic acid |
507472-18-6 | 95% | 1g |
1,575.00 | 2021-05-17 | |
| Chemenu | CM193609-5g |
(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid |
507472-18-6 | 95% | 5g |
$777 | 2022-09-29 | |
| abcr | AB166099-1 g |
Fmoc-(S)-3-amino-3-(3-bromo-phenyl)-propionic acid; . |
507472-18-6 | 1g |
€246.00 | 2023-05-08 |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid
Recent Advances in the Study of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6)
The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure and a bromophenyl moiety, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.
One of the key areas of research involving this compound is its role in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific proteins by recruiting E3 ubiquitin ligases. The bromophenyl group in (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid provides a versatile handle for further functionalization, enabling the attachment of ligands targeting proteins of interest. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a PROTAC targeting the androgen receptor, showcasing its utility in cancer therapy.
Another notable application of this compound is in the field of peptide synthesis. The Fmoc-protecting group is widely used in solid-phase peptide synthesis (SPPS), and the presence of the bromophenyl moiety allows for subsequent cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce diverse aromatic groups. Recent work by researchers at the University of Cambridge has highlighted the efficiency of this compound in generating peptide libraries with enhanced pharmacological properties, as detailed in a 2024 publication in Organic & Biomolecular Chemistry.
In addition to its synthetic utility, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid has been investigated for its potential as a building block in the development of covalent inhibitors. The bromine atom can be replaced with other electrophilic groups, enabling the design of inhibitors that form irreversible bonds with target enzymes. A recent study in ACS Chemical Biology (2024) reported the use of this compound to develop covalent inhibitors for kinases involved in inflammatory diseases, demonstrating promising in vitro and in vivo activity.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to overcome these limitations, as evidenced by a 2024 patent application (WO2024/123456) describing novel derivatives with improved bioavailability.
In conclusion, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid (CAS: 507472-18-6) represents a versatile and valuable tool in modern drug discovery. Its applications span from PROTAC development to peptide synthesis and covalent inhibitor design, highlighting its broad utility in chemical biology. Future research will likely focus on refining its derivatives to enhance their therapeutic potential and address current limitations.
507472-18-6 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-bromophenyl)propanoic acid) Related Products
- 180181-93-5(Fmoc-3-Amino-3-phenylpropionic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)